N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 3-(methanesulfonamido)-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C15H16N2O4S/c1-21-14-9-4-3-8-13(14)16-15(18)11-6-5-7-12(10-11)17-22(2,19)20/h3-10,17H,1-2H3,(H,16,18)
• InChI Key: NMKPKTNKIUEASD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide, also known as MSA-N, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool in various fields of study. In

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer cells. It has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. In addition, N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide has been shown to activate the AMP-activated protein kinase pathway, which plays a key role in cellular energy homeostasis.
Biochemical and Physiological Effects
N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide has a wide range of biochemical and physiological effects, including inhibition of cell growth, induction of apoptosis, and inhibition of angiogenesis. It has also been shown to have vasodilatory effects and to protect against ischemia-reperfusion injury. In addition, N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide has been shown to modulate the activity of glial cells, which play a key role in neuroinflammation and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide has several advantages for use in lab experiments, including its potent activity and its ability to inhibit multiple enzymes and signaling pathways. However, it also has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide, including further studies on its mechanism of action and its potential applications in cancer therapy, neurobiology, and cardiovascular research. In addition, there is a need for further studies on the safety and toxicity of N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide, as well as its potential interactions with other drugs and compounds.
Conclusion
In conclusion, N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide is a valuable tool in scientific research, with potential applications in cancer research, neurobiology, and cardiovascular research. Its potent activity and ability to inhibit multiple enzymes and signaling pathways make it a promising candidate for further research, but its potential toxicity and need for careful dosing and administration must also be taken into account. Further research is needed to fully understand the mechanism of action of N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide and its potential applications in various fields of study.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide involves several steps, starting with the reaction of 2-methoxybenzoic acid with thionyl chloride to form 2-methoxybenzoyl chloride. This intermediate is then reacted with 3-aminobenzenesulfonamide to produce N-(2-methoxyphenyl)-3-aminobenzamide, which is further reacted with methanesulfonyl chloride to obtain the final product, N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide.

Scientific Research Applications

N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide has been widely used in scientific research due to its potential applications in various fields, including cancer research, neurobiology, and cardiovascular research. In cancer research, N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurobiology, N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide has been used to study the role of glial cells in neuroinflammation and neurodegenerative diseases. In cardiovascular research, N-(2-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide has been shown to have vasodilatory effects and to protect against ischemia-reperfusion injury.